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Compound of Interest

Compound Name: Sulforhodamine G

Cat. No.: B1216351 Get Quote

In the dynamic field of in vivo imaging, the selection of appropriate fluorescent probes is

paramount for achieving high-fidelity visualization of cellular and subcellular processes within

living organisms. Sulforhodamine dyes, a class of bright and water-soluble red fluorescent

labels, have emerged as valuable tools, particularly in neurobiology. This guide provides a

comparative analysis of two prominent members of this family, Sulforhodamine 101 (SR101),

also known as Texas Red, and Sulforhodamine B (SRB), to assist researchers, scientists, and

drug development professionals in selecting the optimal dye for their in vivo imaging needs.

Performance Comparison of Sulforhodamine Dyes
The following tables summarize the key characteristics and in vivo performance of

Sulforhodamine 101 and Sulforhodamine B based on available experimental data.
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General and Photophysical

Properties

Sulforhodamine 101 (Texas

Red)
Sulforhodamine B

Synonyms SR101, Texas Red SRB

Excitation Maximum (nm) ~586[1]

Not explicitly found for in vivo,

but generally in the green-

yellow range

Emission Maximum (nm) ~605[1][2]
Not explicitly found for in vivo,

but generally in the red range

Molecular Weight ( g/mol )
690.87 (for cadaverine

derivative)[3]
580.65

Solubility Water-soluble[4] Highly water-soluble[5]

Fixability

Non-fixable (a fixable analog,

Texas Red hydrazide, exists)

[6][7]

Generally considered non-

fixable
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In Vivo Application and

Performance

Sulforhodamine 101 (Texas

Red)
Sulforhodamine B

Primary In Vivo Application

Labeling of astrocytes and

oligodendrocytes in the brain.

[4][8]

As a polar tracer and for

staining astrocytes.[5][9]

Reported Cell Specificity

Preferentially labels astrocytes

and mature oligodendrocytes.

[4][8] Not entirely specific to

astrocytes.[4][8][10][11]

Stains astrocytes.[9]

Administration Routes

Topical application to the

exposed cortex, intracortical

injection, intravenous injection.

[1][2][4]

Intravenous injection.[9]

Typical In Vivo Concentration

250 nM to 300 µM for topical

application; 10 µM for intra-

hippocampal injection.[1][2]

20 mg/kg for intravenous

injection.[9]

Imaging Time Window

Staining can be maintained for

nearly half a day after

intravenous injection.[9]

Imaging can be performed 40

to 140 minutes after

application.[8]

Imaging can be performed

from 40 minutes to 90 minutes

after intravenous injection.[9]

Reported Side Effects

Can induce cortical seizure-like

activity at higher

concentrations.[4] Can cause

hyper-excitability.[10][11]

No adverse reactions on

astrocytic calcium signals or

EEG recordings reported at 20

mg/kg.[9]

Experimental Protocols
Detailed methodologies are crucial for the successful application of Sulforhodamine dyes in

vivo. Below are representative protocols for brain imaging using SR101 and SRB.
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Protocol 1: In Vivo Two-Photon Imaging of Cortical
Astrocytes with Sulforhodamine 101 (Topical
Application)
This protocol is adapted from established methods for labeling and imaging astrocytes in the

rodent cortex.

Materials:

Sulforhodamine 101 (SR101)

Artificial cerebrospinal fluid (ACSF)

Anesthetized rodent (e.g., mouse or rat)

Surgical equipment for craniotomy

Two-photon microscope

Procedure:

Anesthetize the animal and fix its head in a stereotaxic frame.

Perform a craniotomy over the brain region of interest, carefully removing the dura mater.

Prepare a solution of SR101 in ACSF at a concentration of 100 µM to 1 mM.

Topically apply the SR101 solution to the exposed cortical surface for 5-20 minutes.

After the incubation period, gently wash the cortical surface with fresh ACSF to remove

excess dye.

Cover the craniotomy with agarose and a glass coverslip to stabilize the preparation for

imaging.

Proceed with in vivo two-photon imaging. Astrocytes and oligodendrocytes in the upper

cortical layers should be brightly labeled.
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Protocol 2: In Vivo Staining of Astrocytes with
Sulforhodamine B (Intravenous Injection)
This non-invasive method allows for the staining of astrocytes throughout the brain.

Materials:

Sulforhodamine B (SRB)

Sterile saline solution (0.9% NaCl)

Animal (e.g., rat or mouse)

Equipment for intravenous injection (e.g., tail vein catheter)

Two-photon microscope

Procedure:

Prepare a solution of SRB in sterile saline at a concentration suitable for a 20 mg/kg dosage.

Anesthetize the animal if required for the injection procedure.

Administer the SRB solution via intravenous injection (e.g., through the tail vein).

Allow the dye to circulate and penetrate the brain tissue. Optimal staining of astrocytes is

typically observed between 40 and 90 minutes post-injection.[9]

If not already anesthetized, anesthetize the animal and prepare it for in vivo imaging (e.g., by

performing a craniotomy as described in Protocol 1).

Commence two-photon imaging to visualize the stained astrocytes. Initially, blood vessels

will be fluorescent, followed by the specific labeling of astrocytes.[9]

Visualizing In Vivo Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key steps in the

experimental workflows for in vivo imaging with Sulforhodamine dyes.
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Workflow for topical application of SR101.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1216351?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216351?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Sulforhodamine_101.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Sulforhodamine 101 | TargetMol [targetmol.com]

3. Sulforhodamine 101 (Texas Red®) Cadaverine - Biotium [biotium.com]

4. Sulforhodamine 101 | Astrocyte / oligodendrocyte dye | Hello Bio [hellobio.com]

5. Sulforhodamine B - Biotium [biotium.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. In vivo imaging of oligodendrocytes with sulforhodamine 101 - PMC
[pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. Frontiers | Limitations of Sulforhodamine 101 for Brain Imaging [frontiersin.org]

11. Limitations of Sulforhodamine 101 for Brain Imaging - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to Sulforhodamine Dyes for In
Vivo Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216351#comparative-analysis-of-sulforhodamine-
dyes-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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